Cas no 2418682-17-2 (Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate)

• Product Name: Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate
• CAS No: 2418682-17-2
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 5677540
• PubChem ID: 165773588
• Update Time: 2025-05-20

Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate
• 2418682-17-2
• EN300-26631077
• Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate

• Inchi： 1S/C17H20O3/c1-8-13-10(2)14(9-18)12(4)15(11(13)3)16(19)20-17(5,6)7/h1,9H,2-7H3
• InChI Key： SSNOSWYWJLRKKA-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=C(C#C)C(C)=C(C=O)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 272.14124450g/mol
• Monoisotopic Mass: 272.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Additional information on Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate

Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate

Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate is a complex organic compound with the CAS number 2418682-17-2. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a benzoate ester moiety. The benzoate ring is further substituted with an ethynyl group at the 3-position and a formyl group at the 5-position, along with methyl groups at the 2-, 4-, and 6-positions. This combination of substituents makes it a highly functionalized molecule with potential applications in various fields of organic chemistry and materials science.

The synthesis of Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate involves multi-step organic reactions, including Friedel-Crafts acylation, alkylation, and esterification. The compound's structure has been studied extensively in recent years due to its interesting electronic properties and reactivity. Researchers have explored its use as a precursor in the synthesis of advanced materials such as conjugated polymers and low-dimensional carbon nanostructures.

One of the most notable applications of this compound is in the field of organic electronics. The presence of electron-withdrawing groups like the formyl and ethynyl moieties enhances the molecule's ability to participate in charge transfer processes. Recent studies have demonstrated that derivatives of Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate can be used to fabricate high-performance organic field-effect transistors (OFETs) with improved carrier mobility and stability. These findings have significant implications for the development of next-generation flexible electronics.

In addition to its electronic applications, this compound has also been investigated for its potential in catalysis. The tert-butyl group provides steric protection during certain reaction conditions, making it a valuable component in asymmetric catalysis. Recent research has highlighted its role as a ligand in transition metal-catalyzed reactions, particularly in enantioselective cyclopropanation and cross-coupling reactions. These studies underscore its versatility as both a building block and a functional additive in modern synthetic chemistry.

The structural complexity of Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate also makes it an attractive candidate for bioconjugation studies. Its ability to undergo click chemistry reactions has been leveraged in the development of bioorthogonal probes for imaging and sensing applications. Researchers have successfully utilized this compound as a scaffold for creating fluorescent sensors capable of detecting specific analytes in biological systems.

From a sustainability perspective, there is growing interest in utilizing such compounds as part of green chemistry initiatives. The efficient synthesis routes developed for this molecule aim to minimize waste and reduce environmental impact. For instance, recent advancements in catalytic methodologies have enabled the production of Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate with higher yields and lower energy consumption compared to traditional methods.

In conclusion, Tert-butyl 3-ethynyl-5-formyl-2,4,6-trimethylbenzoate is a multifaceted compound with diverse applications across various domains of science and technology. Its unique structure continues to inspire innovative research directions, making it an essential component in the toolbox of contemporary chemists.